Cas no 278597-32-3 (2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde)

• Product Name: 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde
• CAS No: 278597-32-3
• MF: C₂₀H₁₆Cl₃NO₃
• MW: 424.704942703247
• MDL: MFCD16659810
• CID: 835592
• PubChem ID: 10526387
• Update Time: 2025-10-30

2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropylisoxazol-4-yl)methoxy)benzaldehyde
• 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde
• 2-chloro-4-{[3-(2,6-dichlorophenyl)-5-(propan-2-yl)-1,2-oxazol-4-yl]methoxy}benzaldehyde
• 2-chloro-4-{[3-(2,6-dichlorophenyl)-5-isopropylisoxazol-4-yl]methoxy}benzaldehyde
• 2-chloro-4-{[5-isopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}benzaldehyde
• 3-(2,6-dichlorophenyl)-4-(3'-chloro-4'-formylphenoxy)
• 3-(2,6-dichlorophenyl)-4-(3-chloro-4-formylphenoxy)-methyl-5-isopropylisoxazole
• AK-38302
• ANW-73631
• CTK8C4963
• KB-68428
• 2-chloro-4-[[3-(2,6-dichlorophenyl)-5-propan-2-yl-1,2-oxazol-4-yl]methoxy]benzaldehyde
• 2-Chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methoxy]-benzaldehyde
• OHOTZYGKYWARCT-UHFFFAOYSA-N
• BCP14409
• AX8162868
• CS-M0370
• CS-14267
• DTXSID20441274
• DA-26651
• 278597-32-3
• Benzaldehyde, 2-chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methoxy]-
• SCHEMBL3994761
• AKOS016007868

• MDL： MFCD16659810
• Inchi： 1S/C20H16Cl3NO3/c1-11(2)20-14(10-26-13-7-6-12(9-25)17(23)8-13)19(24-27-20)18-15(21)4-3-5-16(18)22/h3-9,11H,10H2,1-2H3
• InChI Key： OHOTZYGKYWARCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(COC2C=CC(C=O)=C(C=2)Cl)=C(C(C)C)ON=1)Cl

Computed Properties

• Exact Mass: 423.01978
• Monoisotopic Mass: 423.019576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 6

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 551.792°C at 760 mmHg
• Flash Point: 287.514°C
• Refractive Index: 1.606
• Solubility: Insuluble (9.3E-6 g/L) (25 ºC),
• PSA: 52.33
• LogP: 6.81670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde

Recent Advances in the Study of 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde (CAS: 278597-32-3)

In recent years, the compound 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde (CAS: 278597-32-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole and benzaldehyde moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural complexity of 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde lends itself to diverse interactions with biological targets. Recent studies have elucidated its mechanism of action, particularly its ability to modulate key signaling pathways such as NF-κB and MAPK, which are critical in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on tumor necrosis factor-alpha (TNF-α) production, suggesting its utility in treating chronic inflammatory diseases.

Further investigations into the pharmacokinetic properties of 278597-32-3 have revealed favorable bioavailability and metabolic stability, making it a viable candidate for drug development. Advanced computational modeling and in vitro assays have been employed to optimize its molecular structure for enhanced efficacy and reduced toxicity. These efforts have led to the synthesis of several derivatives, some of which have shown improved selectivity and potency in preclinical trials.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in various cancer cell lines, including breast and lung carcinomas, through the activation of caspase-dependent pathways. These findings underscore its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 278597-32-3. Issues such as formulation stability, scalability of synthesis, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropyl-isoxazol-4-yl)methoxy)benzaldehyde represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and structural versatility make it a valuable scaffold for developing next-generation therapeutics. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in inflammation and oncology.